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Compound of Interest

Compound Name: Dowtherm Q

Cat. No.: B12700112 Get Quote

Ensuring the safe and compliant disposal of Dowtherm Q heat transfer fluid is paramount for

environmental protection and laboratory safety. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to manage Dowtherm Q waste,

adhering to regulatory requirements and promoting a secure working environment.

Immediate Safety and Handling Precautions
Dowtherm Q is a combustible material and is highly toxic to aquatic life.[1][2] It is imperative to

prevent its release into the environment. Always consult the Safety Data Sheet (SDS) before

handling.

Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety glasses with side shields.[1]

Hand Protection: Wear chemically resistant gloves. Preferred materials include Viton,

Polyethylene, Polyvinyl chloride (PVC), and others.[1]

Skin Protection: Avoid skin contact. If contact occurs, wash the area thoroughly with soap

and water.[1]

In Case of a Spill:

Isolate the area and prevent entry of unnecessary personnel.[1]
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Contain the spill using non-combustible absorbent materials.[1][3]

For large spills, dike the area to prevent spreading.[1][3]

Collect the absorbed material into suitable, properly labeled containers for disposal.[1][3]

Crucially, do not allow the spill to enter soil, ditches, sewers, or waterways.[1][2][3]

Step-by-Step Disposal Procedure
Disposal of Dowtherm Q must be conducted in strict accordance with all federal, state,

provincial, and local regulations.[1][2] The responsibility for proper waste characterization and

compliance lies solely with the waste generator.[1][2]

Containerization:

Collect all used or unwanted Dowtherm Q in a dedicated, properly labeled, and sealed

container.

Ensure the container is compatible with the chemical to prevent leaks or degradation.

Waste Characterization:

The waste must be characterized to determine if it has been contaminated with other

substances. This will affect the disposal route.

Dow offers a fluid return program for used fluid; however, fluid that is significantly

degraded or contaminated may not be accepted.[4]

Selecting a Disposal Method:

Never dispose of Dowtherm Q by dumping it into sewers, on the ground, or into any body

of water.[1][2]

Approved disposal methods include:

Incineration: Utilize a licensed hazardous waste incinerator or another thermal

destruction device.
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Reclamation: A reclaimer can process the used fluid.

Contact a licensed environmental services company to manage the transportation and

disposal of the waste.

Quantitative Data for Dowtherm Q
The following table summarizes key quantitative data for Dowtherm Q, which is essential for

safe handling and disposal planning.

Property Value

Physical State Liquid

Color Colorless to yellow[2]

Odor Aromatic[2]

Boiling Point 267 °C (513 °F)[2]

Flash Point 121 °C (250 °F) (Setaflash Closed Cup)[2]

Vapor Pressure 0.002 mmHg @ 25 °C[1][2]

Aquatic Toxicity

Highly toxic to aquatic organisms on an acute

basis (LC50/EC50 between 0.1 and 1 mg/L)[1]

[2]

Biodegradability
Not readily biodegradable, but inherently

biodegradable[1][2]

Bioaccumulation Moderate potential for bioaccumulation[1][2]

Experimental Protocols
The ecotoxicity data for Dowtherm Q is determined through standardized testing protocols. For

instance, the acute toxicity to aquatic invertebrates is measured using the OECD Test

Guideline 202 or an equivalent method, resulting in an EC50 value for species like

Ceriodaphnia dubia.[1] Similarly, biodegradability is assessed using protocols such as the

OECD Test Guideline 301B.[1]
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Dowtherm Q.
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Caption: Logical workflow for the proper disposal of Dowtherm Q.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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